Cas no 1036262-54-0 (tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate)

• Product name: tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 1036262-54-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD31729414
• CID: 5088244
• PubChem ID: 24801564

tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• P19201
• t-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• Tert-butyl (2S,4S)-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• trans-2,4-Bis-hydroxymethyl-azetidine-1-carboxylic acid tert-butyl ester
• F86141
• PS-15851
• (2S,4S)-1-Boc-2,4-bis(hydroxymethyl)azetidine
• tert-Butyltrans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate
• MFCD31729414
• 1036262-54-0
• SCHEMBL26695001
• 1016233-28-5

• MDL： MFCD31729414
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-7(5-12)4-8(11)6-13/h7-8,12-13H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： ZEVITVQAVGWZKZ-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](CO)C[C@H]1CO)=O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate

Comprehensive Guide to tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1036262-54-0)

tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1036262-54-0) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound belongs to the azetidine class, featuring a unique structure with two hydroxymethyl groups and a tert-butyl carboxylate moiety. Its molecular formula is C₁₀H₁₉NO₄, and it is known for its versatility in synthetic chemistry, particularly in the development of novel drug candidates and bioactive molecules.

The compound's trans-2,4-bis(hydroxymethyl)azetidine backbone makes it a valuable intermediate in medicinal chemistry. Researchers often utilize it to construct complex heterocyclic frameworks, which are crucial in designing enzyme inhibitors and receptor modulators. The presence of the tert-butyl group enhances its stability, making it suitable for various synthetic transformations under mild conditions.

One of the key applications of tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate is in the synthesis of small-molecule therapeutics. Its structural features allow for efficient functionalization, enabling the creation of compounds with improved pharmacokinetic properties. Recent studies highlight its role in developing treatments for neurological disorders and metabolic diseases, aligning with the growing demand for innovative therapies in these areas.

In addition to pharmaceutical applications, this compound is also explored in material science. Its bifunctional hydroxymethyl groups can serve as linking units in polymer chemistry, contributing to the development of advanced materials with tailored properties. Researchers are investigating its potential in creating biodegradable polymers, which aligns with the global push toward sustainable and eco-friendly materials.

The market for tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate is expanding, driven by increasing R&D activities in the pharmaceutical and chemical industries. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the rising demand from academic and industrial researchers. Its CAS No. 1036262-54-0 is frequently searched in scientific databases, reflecting its significance in contemporary research.

Handling and storage of this compound require standard laboratory precautions. It should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. While it is not classified as hazardous under normal conditions, proper safety measures, such as wearing gloves and eye protection, are recommended during laboratory use.

For researchers looking to purchase tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate, several suppliers provide high-purity grades suitable for various applications. Quality assurance, including NMR and HPLC analysis, is essential to ensure the compound meets the required specifications for sensitive synthetic procedures.

In summary, tert-Butyl trans-2,4-bis(hydroxymethyl)azetidine-1-carboxylate (CAS No. 1036262-54-0) is a versatile and valuable compound in modern chemistry. Its applications span drug discovery, material science, and beyond, making it a focal point for researchers seeking innovative solutions in their respective fields. As scientific advancements continue, the demand for this compound is expected to grow, further solidifying its role in cutting-edge research.